Cas no 150527-38-1 (Benzo[c]thiophene, 5-bromo-1,3-dihydro-)

• Product Name: Benzo[c]thiophene, 5-bromo-1,3-dihydro-
• CAS No: 150527-38-1
• MF: C₈H₇BrS
• MW: 215.110180139542
• CID: 1321885
• PubChem ID: 59801489
• Update Time: 2025-05-24

Benzo[c]thiophene, 5-bromo-1,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• Benzo[c]thiophene, 5-bromo-1,3-dihydro-
• 5-bromo-1,3-dihydro-2-benzo[c]thiophene
• 5-bromo-1,3-dihydrobenzo[c]thiophene
• RVXDMJNCFCLOLI-UHFFFAOYSA-N
• F98045
• 150527-38-1
• DB-206604
• 5-bromo-1,3-dihydro-2-benzothiophene
• 5-bromo-1,3-dihydro-benzo[c]thiophene
• SCHEMBL1197666

• Inchi： 1S/C8H7BrS/c9-8-2-1-6-4-10-5-7(6)3-8/h1-3H,4-5H2
• InChI Key： RVXDMJNCFCLOLI-UHFFFAOYSA-N
• SMILES： BrC1C=CC2CSCC=2C=1

Computed Properties

• Exact Mass: 213.94521
• Monoisotopic Mass: 213.94518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on Benzo[c]thiophene, 5-bromo-1,3-dihydro-

Benzo[c]thiophene, 5-bromo-1,3-dihydro- (CAS No. 150527-38-1): A Comprehensive Overview of Its Applications and Recent Research Findings

Benzo[c]thiophene, 5-bromo-1,3-dihydro-, identified by its Chemical Abstracts Service number (CAS No. 150527-38-1), is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and organic synthesis. This compound belongs to the benzo[c]thiophene family, which is characterized by a fused benzene ring and a thiophene ring. The presence of a bromine substituent at the 5-position and a dihydro functionality at the 1,3 positions enhances its utility in various chemical transformations and biological studies.

The structural features of Benzo[c]thiophene, 5-bromo-1,3-dihydro- make it a versatile intermediate in the synthesis of more complex molecules. The bromine atom serves as a reactive handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings. These reactions are pivotal in constructing carbon-carbon bonds, which are essential for the development of novel pharmaceuticals and agrochemicals.

In recent years, Benzo[c]thiophene, 5-bromo-1,3-dihydro- has been extensively studied for its potential applications in medicinal chemistry. Researchers have explored its derivatives as scaffolds for kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. For instance, modifications of this compound have led to the discovery of potent inhibitors targeting tyrosine kinases, demonstrating its significance in drug discovery efforts.

The dihydro functionality in the molecule imparts additional reactivity, allowing for further hydrogenation or oxidation processes. These transformations can be harnessed to develop compounds with specific biological activities. For example, hydroxylation at the dihydro position has been investigated for its role in producing metabolically stable analogs that exhibit enhanced bioavailability.

Another area where Benzo[c]thiophene, 5-bromo-1,3-dihydro- has shown promise is in the synthesis of organic electronic materials. The conjugated system inherent in benzo[c]thiophene derivatives makes them suitable candidates for use in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other electronic devices. The bromine substituent can be used to introduce additional functional groups that fine-tune the electronic properties of these materials.

Recent research has also highlighted the role of Benzo[c]thiophene, 5-bromo-1,3-dihydro- in developing novel antimicrobial agents. Studies have demonstrated that certain derivatives of this compound exhibit potent activity against Gram-positive bacteria and fungi. This finding is particularly relevant given the increasing problem of antibiotic resistance worldwide. The ability to modify the benzo[c]thiophene core to enhance antimicrobial properties underscores its importance as a pharmacological scaffold.

The synthesis of Benzo[c]thiophene, 5-bromo-1,3-dihydro- can be achieved through several routes. One common method involves the bromination of benzo[c]thiophene followed by catalytic hydrogenation to introduce the dihydro functionality. Alternative approaches include palladium-catalyzed cross-coupling reactions that allow for the introduction of various substituents at different positions on the ring system.

In conclusion, Benzo[c]thiophene, 5-bromo-1,3-dihydro- (CAS No. 150527-38-1) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and organic synthesis. Its unique structural features make it an invaluable building block for developing new drugs and advanced materials. As research continues to uncover new uses for this compound, its importance in scientific and industrial applications is likely to grow even further.